3,4-Dihydroxybenzoic acid
3,4-Dihydroxybenzoic acid
3,4-dihydroxybenzoic acid is a dihydroxybenzoic acid in which the hydroxy groups are located at positions 3 and 4. It has a role as a human xenobiotic metabolite, a plant metabolite, an antineoplastic agent, an EC 1.1.1.25 (shikimate dehydrogenase) inhibitor and an EC 1.14.11.2 (procollagen-proline dioxygenase) inhibitor. It is a member of catechols and a dihydroxybenzoic acid. It derives from a benzoic acid. It is a conjugate acid of a 3,4-dihydroxybenzoate.
Protocatechuic acid, also known as protocatechuate or 3, 4-dihydroxybenzoate, belongs to the class of organic compounds known as hydroxybenzoic acid derivatives. Hydroxybenzoic acid derivatives are compounds containing a hydroxybenzoic acid (or a derivative), which is a benzene ring bearing a carboxyl and a hydroxyl groups. Protocatechuic acid exists as a solid, soluble (in water), and a weakly acidic compound (based on its pKa). Protocatechuic acid has been found in human testicle tissue, and has also been detected in multiple biofluids, such as feces, urine, and blood. Protocatechuic acid exists in all eukaryotes, ranging from yeast to humans. Protocatechuic acid is a mild, balsamic, and phenolic tasting compound that can be found in a number of food items such as chervil, half-highbush blueberry, black mulberry, and atlantic herring. This makes protocatechuic acid a potential biomarker for the consumption of these food products.
Protocatechuic acid, also known as protocatechuate or 3, 4-dihydroxybenzoate, belongs to the class of organic compounds known as hydroxybenzoic acid derivatives. Hydroxybenzoic acid derivatives are compounds containing a hydroxybenzoic acid (or a derivative), which is a benzene ring bearing a carboxyl and a hydroxyl groups. Protocatechuic acid exists as a solid, soluble (in water), and a weakly acidic compound (based on its pKa). Protocatechuic acid has been found in human testicle tissue, and has also been detected in multiple biofluids, such as feces, urine, and blood. Protocatechuic acid exists in all eukaryotes, ranging from yeast to humans. Protocatechuic acid is a mild, balsamic, and phenolic tasting compound that can be found in a number of food items such as chervil, half-highbush blueberry, black mulberry, and atlantic herring. This makes protocatechuic acid a potential biomarker for the consumption of these food products.
Brand Name:
Vulcanchem
CAS No.:
99-50-3
VCID:
VC0181095
InChI:
InChI=1S/C7H6O4/c8-5-2-1-4(7(10)11)3-6(5)9/h1-3,8-9H,(H,10,11)
SMILES:
C1=CC(=C(C=C1C(=O)O)O)O
Molecular Formula:
C7H6O4
Molecular Weight:
154.12 g/mol
3,4-Dihydroxybenzoic acid
CAS No.: 99-50-3
Main Products
VCID: VC0181095
Molecular Formula: C7H6O4
Molecular Weight: 154.12 g/mol
CAS No. | 99-50-3 |
---|---|
Product Name | 3,4-Dihydroxybenzoic acid |
Molecular Formula | C7H6O4 |
Molecular Weight | 154.12 g/mol |
IUPAC Name | 3,4-dihydroxybenzoic acid |
Standard InChI | InChI=1S/C7H6O4/c8-5-2-1-4(7(10)11)3-6(5)9/h1-3,8-9H,(H,10,11) |
Standard InChIKey | YQUVCSBJEUQKSH-UHFFFAOYSA-N |
SMILES | C1=CC(=C(C=C1C(=O)O)O)O |
Canonical SMILES | C1=CC(=C(C=C1C(=O)O)O)O |
Melting Point | 221 dec °C Mp 195-196 ° (anhyd.) 221°C |
Physical Description | Solid |
Description | 3,4-dihydroxybenzoic acid is a dihydroxybenzoic acid in which the hydroxy groups are located at positions 3 and 4. It has a role as a human xenobiotic metabolite, a plant metabolite, an antineoplastic agent, an EC 1.1.1.25 (shikimate dehydrogenase) inhibitor and an EC 1.14.11.2 (procollagen-proline dioxygenase) inhibitor. It is a member of catechols and a dihydroxybenzoic acid. It derives from a benzoic acid. It is a conjugate acid of a 3,4-dihydroxybenzoate. Protocatechuic acid, also known as protocatechuate or 3, 4-dihydroxybenzoate, belongs to the class of organic compounds known as hydroxybenzoic acid derivatives. Hydroxybenzoic acid derivatives are compounds containing a hydroxybenzoic acid (or a derivative), which is a benzene ring bearing a carboxyl and a hydroxyl groups. Protocatechuic acid exists as a solid, soluble (in water), and a weakly acidic compound (based on its pKa). Protocatechuic acid has been found in human testicle tissue, and has also been detected in multiple biofluids, such as feces, urine, and blood. Protocatechuic acid exists in all eukaryotes, ranging from yeast to humans. Protocatechuic acid is a mild, balsamic, and phenolic tasting compound that can be found in a number of food items such as chervil, half-highbush blueberry, black mulberry, and atlantic herring. This makes protocatechuic acid a potential biomarker for the consumption of these food products. |
Solubility | 18200 mg/L (at 14 °C) 18.2 mg/mL at 14 °C |
Synonyms | 3,4-dihydroxybenzoic acid protocatechuic acid protocatechuic acid, carboxy-14C-labeled protocatechuic acid, monosodium salt |
PubChem Compound | 72 |
Last Modified | Nov 11 2021 |
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